Cas no 864772-18-9 (4,4,5,5-Tetramethyl-2-(3-phenoxyphenyl)-1,3,2-dioxaborolane)

4,4,5,5-Tetramethyl-2-(3-phenoxyphenyl)-1,3,2-dioxaborolane structure
864772-18-9 structure
Product Name:4,4,5,5-Tetramethyl-2-(3-phenoxyphenyl)-1,3,2-dioxaborolane
CAS No:864772-18-9
Molecular Formula:C18H21BO3
Molecular Weight:296.1685
MDL:MFCD11973622
CID:69084
PubChem ID:58127671

4,4,5,5-Tetramethyl-2-(3-phenoxyphenyl)-1,3,2-dioxaborolane Properties

Names and Identifiers

    • 4,4,5,5-Tetramethyl-2-(3-phenoxyphenyl)-1,3,2-dioxaborolane
    • 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(3-phenoxyphenyl)-
    • PHENOXYPHENYL-3-BORONIC ACID PINACOL ESTER
    • QC-4257
    • 4,4,5,5-tetramethyl-2-[3-(phenyloxy)phenyl]-1,3,2-dioxaborolane
    • AMBA00080
    • 3556AC
    • AM85932
    • AX8091955
    • ST24042537
    • 772P189
    • DTXSID30728846
    • SCHEMBL1199141
    • 864772-18-9
    • DS-15355
    • EN300-23999269
    • W17694
    • A863164
    • AKOS016001339
    • FT-0742105
    • CS-0061101
    • MFCD11973622
    • MDL: MFCD11973622
    • InChIKey: TUDMWVDLOSLEPT-UHFFFAOYSA-N
    • Inchi: 1S/C18H21BO3/c1-17(2)18(3,4)22-19(21-17)14-9-8-12-16(13-14)20-15-10-6-5-7-11-15/h5-13H,1-4H3
    • SMILES: O1B(C2C([H])=C([H])C([H])=C(C=2[H])OC2C([H])=C([H])C([H])=C([H])C=2[H])OC(C([H])([H])[H])(C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 296.15800
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 296.1583747g/mol
  • Heavy Atom Count: 22
  • Complexity: 361
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Topological Polar Surface Area: 27.7

Experimental Properties

  • LogP: 3.77810
  • PSA: 27.69000
  • Boiling Point: 402.8±28.0°C at 760 mmHg
  • Density: 1.09

4,4,5,5-Tetramethyl-2-(3-phenoxyphenyl)-1,3,2-dioxaborolane Security Information

4,4,5,5-Tetramethyl-2-(3-phenoxyphenyl)-1,3,2-dioxaborolane Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,4,5,5-Tetramethyl-2-(3-phenoxyphenyl)-1,3,2-dioxaborolane Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P008GJ3-100mg
Phenoxyphenyl-3-boronic acid pinacol ester
864772-18-9 95%
100mg
$27.00 2025-02-24
A2B Chem LLC
AD93871-100mg
Phenoxyphenyl-3-boronic acid pinacol ester
864772-18-9 95%
100mg
$27.00 2024-04-19
Aaron
AR008GRF-100mg
Phenoxyphenyl-3-boronic acid pinacol ester
864772-18-9 95%
100mg
$42.00 2025-01-23
abcr
AB505568-250 mg
4,4,5,5-Tetramethyl-2-(3-phenoxyphenyl)-1,3,2-dioxaborolane; .
864772-18-9
250MG
€131.50 2022-06-09
Alichem
A019112822-250mg
4,4,5,5-Tetramethyl-2-(3-phenoxyphenyl)-1,3,2-dioxaborolane
864772-18-9 95%
250mg
$160.65 2023-08-31
Ambeed
A176799-100mg
4,4,5,5-Tetramethyl-2-(3-phenoxyphenyl)-1,3,2-dioxaborolane
864772-18-9 95%
100mg
$36.0
Chemenu
CM128924-250mg
4,4,5,5-Tetramethyl-2-(3-phenoxyphenyl)-1,3,2-dioxaborolane
864772-18-9 95+%
250mg
$71 2021-08-05
Crysdot LLC
CD12022526-1g
4,4,5,5-Tetramethyl-2-(3-phenoxyphenyl)-1,3,2-dioxaborolane
864772-18-9 95+%
1g
$377
Enamine
EN300-23999269-0.1g
4,4,5,5-tetramethyl-2-(3-phenoxyphenyl)-1,3,2-dioxaborolane
864772-18-9 95%
0.1g
$376.0 2024-06-19
eNovation Chemicals LLC
D546511-5g
Phenoxyphenyl-3-boronic acid pinacol ester
864772-18-9 97%
5g
$900 2022-10-11

4,4,5,5-Tetramethyl-2-(3-phenoxyphenyl)-1,3,2-dioxaborolane Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:864772-18-9)4,4,5,5-Tetramethyl-2-(3-phenoxyphenyl)-1,3,2-dioxaborolane
A863164
Purity:99%
Quantity:1g
Price($):155.0